![molecular formula C7H8N2O2S B082136 Anilinoiminomethanesulfinic acid CAS No. 14451-43-5](/img/structure/B82136.png)
Anilinoiminomethanesulfinic acid
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Overview
Description
Anilinoiminomethanesulfinic acid (AIMS) is a chemical compound with the molecular formula C8H9N2O2S. It is a white crystalline solid that is soluble in water. AIMS has gained significant attention in the scientific community due to its potential applications in various fields, including chemical synthesis, medicinal chemistry, and material science.
Scientific Research Applications
Anilinoiminomethanesulfinic acid has been extensively studied for its potential applications in various fields. In medicinal chemistry, this compound has been shown to exhibit anti-inflammatory, anti-tumor, and anti-viral activities. It has also been studied for its potential use as a drug delivery system. In material science, this compound has been used as a reducing agent in the synthesis of metal nanoparticles. Additionally, this compound has been used in the synthesis of various organic compounds, including amino acids and peptides.
Mechanism of Action
The mechanism of action of Anilinoiminomethanesulfinic acid is not fully understood. However, it is believed to act as a reducing agent and antioxidant. This compound has been shown to scavenge free radicals and inhibit lipid peroxidation. It has also been shown to inhibit the activity of certain enzymes, including cyclooxygenase and lipoxygenase.
Biochemical and Physiological Effects:
This compound has been shown to exhibit several biochemical and physiological effects. In animal studies, this compound has been shown to reduce inflammation, inhibit tumor growth, and improve liver function. It has also been shown to reduce oxidative stress and improve cognitive function. Additionally, this compound has been shown to have a protective effect against certain toxins, including carbon tetrachloride and acetaminophen.
Advantages and Limitations for Lab Experiments
Anilinoiminomethanesulfinic acid has several advantages for lab experiments, including its low toxicity and high solubility in water. However, this compound has several limitations, including its instability in acidic and basic conditions. Additionally, this compound can be difficult to handle due to its hygroscopic nature.
Future Directions
There are several future directions for the study of Anilinoiminomethanesulfinic acid. In medicinal chemistry, further studies are needed to determine the efficacy and safety of this compound as a potential drug candidate. In material science, further studies are needed to optimize the synthesis of metal nanoparticles using this compound. Additionally, further studies are needed to understand the mechanism of action of this compound and its potential applications in other fields, including agriculture and environmental science.
Conclusion:
In conclusion, this compound is a promising chemical compound with potential applications in various fields. Its synthesis method is well established, and its scientific research applications have been extensively studied. While the mechanism of action of this compound is not fully understood, it has been shown to exhibit several biochemical and physiological effects. This compound has several advantages for lab experiments, but also has limitations. Further studies are needed to fully understand the potential of this compound and its future directions.
Synthesis Methods
Anilinoiminomethanesulfinic acid can be synthesized through several methods, including the reaction of aniline with sodium bisulfite, the reaction of aniline with sulfur dioxide in the presence of copper sulfate, and the reaction of aniline with sulfur monochloride. The most commonly used method involves the reaction of aniline with sodium bisulfite.
properties
CAS RN |
14451-43-5 |
---|---|
Molecular Formula |
C7H8N2O2S |
Molecular Weight |
184.22 g/mol |
IUPAC Name |
(E)-(phenylhydrazinylidene)methanesulfinic acid |
InChI |
InChI=1S/C7H8N2O2S/c10-12(11)6-8-9-7-4-2-1-3-5-7/h1-6,9H,(H,10,11)/b8-6+ |
InChI Key |
PXYUWGXNHHWIDU-UHFFFAOYSA-N |
Isomeric SMILES |
C1=CC=C(C=C1)N/N=C/S(=O)O |
SMILES |
C1=CC=C(C=C1)NN=CS(=O)O |
Canonical SMILES |
C1=CC=C(C=C1)NN=CS(=O)O |
synonyms |
Anilino(imino)methanesulfinic acid |
Origin of Product |
United States |
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